Cas no 24953-77-3 (1(3H)-Isobenzofuranone, 7-hydroxy-5-methoxy-)

7-Hydroxy-5-methoxy-1(3H)-isobenzofuranone is a substituted isobenzofuranone derivative characterized by its hydroxy and methoxy functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for more complex molecules. The presence of both electron-donating groups (hydroxy and methoxy) on the aromatic ring enhances its reactivity in electrophilic substitution reactions, making it a versatile intermediate. Its structural features may also contribute to biological activity, warranting further investigation in medicinal chemistry applications. The compound's purity and stability are critical for reproducible results in research settings. Proper handling and storage under inert conditions are recommended to maintain its integrity.

1(3H)-Isobenzofuranone, 7-hydroxy-5-methoxy- structure

24953-77-3 structure

Product Name:1(3H)-Isobenzofuranone, 7-hydroxy-5-methoxy-

CAS No:24953-77-3

MF:C₉H₈O₄

MW:180.157423019409

CID:291216

PubChem ID:181107

Update Time:2025-10-24

1(3H)-Isobenzofuranone, 7-hydroxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

- 1(3H)-Isobenzofuranone, 7-hydroxy-5-methoxy-
- 7-hydroxy-5-methoxy-3H-2-benzofuran-1-one
- CHEMBL507369
- 7-Hydroxy-5-methoxyisobenzofuran-1(3H)-one
- 5-Methoxy-7-hydroxyphthalid
- NCGC00247244-01
- 5-methoxy-7-oxidanyl-3H-2-benzofuran-1-one
- 7-hydroxy-5-methoxy-2-benzofuran-1(3H)-one
- 7-hydroxy-5-methoxy-phthalide
- EN300-7426751
- 24953-77-3
- 7-hydroxy-5-methoxy-3H-isobenzofuran-1-one
- MLS000704668
- BDBM90303
- SCHEMBL2060277
- cid_181107
- 7-hydroxy-5-methoxy-1,3-dihydro-2-benzofuran-1-one
- Z1513804859
- HMS2553I17
- SMR000231833
- DTXSID60179665
- Inchi： 1S/C9H8O4/c1-12-6-2-5-4-13-9(11)8(5)7(10)3-6/h2-3,10H,4H2,1H3
- InChI Key： DQVAVEZQPWBKEW-UHFFFAOYSA-N
- SMILES： O1C(C2C(=CC(=CC=2C1)OC)O)=O

Computed Properties

Exact Mass: 180.04224
Monoisotopic Mass: 180.042
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 55.8Å²

Experimental Properties

Density: 1.402
Boiling Point: 457°Cat760mmHg
Flash Point: 194.6°C
Refractive Index: 1.602
PSA: 55.76

1(3H)-Isobenzofuranone, 7-hydroxy-5-methoxy- Pricemore >>

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Enamine	EN300-7426751-0.05g	7-hydroxy-5-methoxy-1,3-dihydro-2-benzofuran-1-one	24953-77-3	95%	0.05g	$347.0	2024-05-24
Enamine	EN300-7426751-0.1g	7-hydroxy-5-methoxy-1,3-dihydro-2-benzofuran-1-one	24953-77-3	95%	0.1g	$518.0	2024-05-24
Enamine	EN300-7426751-0.25g	7-hydroxy-5-methoxy-1,3-dihydro-2-benzofuran-1-one	24953-77-3	95%	0.25g	$743.0	2024-05-24
Enamine	EN300-7426751-0.5g	7-hydroxy-5-methoxy-1,3-dihydro-2-benzofuran-1-one	24953-77-3	95%	0.5g	$1170.0	2024-05-24
Enamine	EN300-7426751-1.0g	7-hydroxy-5-methoxy-1,3-dihydro-2-benzofuran-1-one	24953-77-3	95%	1.0g	$1500.0	2024-05-24
Enamine	EN300-7426751-2.5g	7-hydroxy-5-methoxy-1,3-dihydro-2-benzofuran-1-one	24953-77-3	95%	2.5g	$2940.0	2024-05-24
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